Cas no 1366298-46-5 ((3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366298-46-5
• MF: C₂₄H₂₃NO₅
• MW: 405.443126916885
• CID: 6460733
• PubChem ID: 103667838
• Update Time: 2025-05-20

(3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1286684
• 1366298-46-5
• (3R)-3-(5-ethylfuran-2-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C24H23NO5/c1-2-15-11-12-22(30-15)21(13-23(26)27)25-24(28)29-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,20-21H,2,13-14H2,1H3,(H,25,28)(H,26,27)/t21-/m1/s1
• InChI Key： XKQZCSNBRBZMAC-OAQYLSRUSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=CC=C(CC)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.15762283g/mol
• Monoisotopic Mass: 405.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 88.8Ų

Additional information on (3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366298-46-5)

(3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, identified by its CAS number 1366298-46-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its chiral center and the presence of multiple functional groups, which make it a promising candidate for various biological applications.

The structure of this compound features a propanoic acid backbone, modified with a (5-ethylfuran-2-yl) side chain and an amino group that is further functionalized with a methoxycarbonyl moiety linked to a fluorene ring. This unique arrangement of functional groups imparts distinct chemical and biological properties, making it a subject of intense study in medicinal chemistry.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, which are crucial for the production of enantiomerically pure pharmaceuticals. The stereochemistry of (3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid makes it an excellent candidate for such applications. The (R)-configuration at the chiral center can be leveraged to produce enantiomerically enriched intermediates, which are essential for the synthesis of complex drug molecules.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel therapeutic agents. The combination of the furan ring, fluorene moiety, and amino acid-like structure suggests that it may exhibit a range of biological activities. For instance, the furan ring is known to be present in many natural products with pharmacological properties, while the fluorene group can enhance solubility and bioavailability.

Recent studies have begun to explore the pharmacological profile of derivatives of this compound. Researchers have synthesized various analogs and evaluated their interactions with biological targets. Preliminary findings indicate that certain derivatives may possess anti-inflammatory, analgesic, or even anticancer properties. These early results are particularly exciting because they highlight the compound's potential as a lead molecule for drug discovery.

The methoxycarbonyl group in the structure not only contributes to its complexity but also opens up possibilities for further derivatization. This functionality can be used to introduce additional polar groups or to link the compound to other biomolecules, such as peptides or proteins. Such modifications could enhance its binding affinity or target specificity, making it more effective in therapeutic applications.

The fluorene ring is another feature that warrants further investigation. Fluorene derivatives are well-known for their ability to enhance the photophysical properties of molecules, making them useful in imaging techniques and photodynamic therapy. Incorporating this group into (3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid could open up new avenues for developing photoactive pharmaceuticals.

In terms of synthetic methodology, this compound presents an interesting challenge due to its multiple functional groups. However, advances in organic synthesis have made it possible to construct such complex molecules with increasing efficiency. Techniques such as asymmetric hydrogenation, cross-coupling reactions, and protecting group strategies have been instrumental in achieving high yields and enantiomeric purity.

The potential applications of this compound extend beyond traditional small-molecule drug discovery. Its unique structure makes it a valuable tool for studying enzyme mechanisms and developing new catalysts. Additionally, it could serve as a scaffold for designing novel materials with specific biological functionalities.

As research continues to evolve, it is likely that new applications for (3R)-3-(5-ethylfuran-2-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid will emerge. The combination of its structural features and biological potential makes it a promising candidate for future investigations in both academic and industrial settings.